Cas no 42062-39-5 (2-(dimethylamino)-1-(1-methyl-1H-indol-3-yl)ethanol)

• Product Name: 2-(dimethylamino)-1-(1-methyl-1H-indol-3-yl)ethanol
• CAS No: 42062-39-5
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 927728
• PubChem ID: 39131
• Update Time: 2025-04-19

2-(dimethylamino)-1-(1-methyl-1H-indol-3-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)-1-(1-methyl-1H-indol-3-yl)ethanol
• 2-(dimethylamino)-1-(1-methylindol-3-yl)ethanol
• 2-Dimethylamino-1-(1-methyl-indol-3-yl)-aethanol
• 2-dimethylamino-1-(1-methyl-indol-3-yl)-ethanol
• AC1L213V
• BRN 0175548
• LS-83192
• NSC27393
• U-5092
• NSC-27393
• NSC 27393
• alpha-((Dimethylamino)methyl)-1-methylindole-3-methanol
• 42062-39-5
• INDOLE-3-METHANOL, alpha-((DIMETHYLAMINO)METHYL)-1-METHYL-

• Inchi： 1S/C13H18N2O/c1-14(2)9-13(16)11-8-15(3)12-7-5-4-6-10(11)12/h4-8,13,16H,9H2,1-3H3
• InChI Key： USFMLOCAUMOVRI-UHFFFAOYSA-N
• SMILES： OC(CN(C)C)C1=CN(C)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 218.14204
• Monoisotopic Mass: 218.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 28.4Ų

Experimental Properties

• PSA: 28.4
• LogP: 1.77330

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles